Cas no 1415637-72-7 (PF 05085727)

• Product Name: PF 05085727
• CAS No: 1415637-72-7
• MF: C₂₀H₁₈F₃N₇
• MW: 413.399033069611
• CID: 4597526
• PubChem ID: 71488864
• Update Time: 2025-07-01

PF 05085727 Chemical and Physical Properties

Names and Identifiers

• 4-(1-Azetidinyl)-1-methyl-3-[1-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-1H-pyrazolo[3,4-d]pyrimidine
• 4-(Azetidin-1-yl)-1-methyl-3-(1-methyl-5-(4-(trifluoromethyl)phenyl)-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-d]pyrimidine
• PF-05085727
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-azetidinyl)-1-methyl-3-[1-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-
• PF-05085727 >=98% (HPLC)
• PF 05085727
• HY-102050
• BP165159
• CS-0022843
• BDBM9049
• CHEMBL2381192
• PF 05085727 - Bio-X
• 1415637-72-7
• 4-(Azetidin-1-yl)-1-methyl-3-(1-methyl-5-(4-(trifluoromethyl)-phenyl)-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-d]pyrimidine
• US8829010, 35
• MS-27146
• 4-(azetidin-1-yl)-1-methyl-3-[1-methyl-5-[4-(trifluoromethyl)phenyl]pyrazol-4-yl]pyrazolo[3,4-d]pyrimidine
• US8829010, 55
• PF 05085727-Bio-X
• DA-76765
• GLXC-10525
• SHAVEYUXRBIMLA-UHFFFAOYSA-N
• PF-05085727, >=98% (HPLC)
• AKOS032953952
• SCHEMBL15522301

• Inchi： 1S/C20H18F3N7/c1-28-17(12-4-6-13(7-5-12)20(21,22)23)14(10-26-28)16-15-18(29(2)27-16)24-11-25-19(15)30-8-3-9-30/h4-7,10-11H,3,8-9H2,1-2H3
• InChI Key： SHAVEYUXRBIMLA-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC2)=C2C(C3=C(C4=CC=C(C(F)(F)F)C=C4)N(C)N=C3)=NN(C)C2=N1

Computed Properties

• Exact Mass: 413.15757809g/mol
• Monoisotopic Mass: 413.15757809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.7Ų

PF 05085727 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on PF 05085727

Research Brief on PF 05085727 (CAS: 1415637-72-7): A Novel Therapeutic Agent in Chemical Biology and Medicine

PF 05085727 (CAS: 1415637-72-7) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its pharmacological properties, mechanism of action, and potential therapeutic applications. The compound, identified by its CAS number 1415637-72-7, is part of a growing class of molecules designed to target specific biochemical pathways with high precision.

Recent studies have demonstrated that PF 05085727 exhibits potent inhibitory activity against certain enzymes involved in inflammatory and metabolic disorders. The compound's unique chemical structure, characterized by its specific binding affinity, allows it to modulate key biological targets with remarkable selectivity. This property makes PF 05085727 a promising candidate for further development in drug discovery programs, particularly in areas where traditional therapeutic approaches have shown limited efficacy.

In preclinical trials, PF 05085727 has shown encouraging results in animal models of chronic inflammatory diseases. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the compound's three-dimensional structure and its interaction with biological targets at the atomic level. These structural insights have been crucial for understanding the compound's mechanism of action and for guiding subsequent structure-activity relationship (SAR) studies.

The pharmacokinetic profile of PF 05085727 has been extensively characterized in recent investigations. Studies indicate that the compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties, with good oral bioavailability and an acceptable safety profile in animal models. These characteristics suggest that PF 05085727 may be suitable for clinical development, though further optimization may be required to enhance its therapeutic index.

Current research efforts are focusing on expanding the potential applications of PF 05085727 beyond its initial indications. Several research groups are exploring its utility in combination therapies and investigating its effects on novel biological targets. The compound's versatility, as evidenced by its ability to interact with multiple protein families while maintaining selectivity, positions it as a valuable tool for both therapeutic development and basic research in chemical biology.

In conclusion, PF 05085727 (CAS: 1415637-72-7) represents an exciting development in the field of medicinal chemistry. Its unique pharmacological properties and promising preclinical data warrant continued investigation. Future research directions may include further optimization of its chemical structure, expansion of its therapeutic indications, and progression into clinical trials. As the scientific community continues to explore the potential of this compound, it may emerge as an important therapeutic option for various challenging medical conditions.